Cas no 1213012-81-7 (methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate
• CAS No: 1213012-81-7
• MF: C₁₂H₁₆ClNO₄
• MW: 273.712742805481
• CID: 5972061
• PubChem ID: 165805159
• Update Time: 2025-08-04

methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate
• 1213012-81-7
• EN300-1162623

• Inchi： 1S/C12H16ClNO4/c1-16-10-5-7(4-8(13)12(10)18-3)9(14)6-11(15)17-2/h4-5,9H,6,14H2,1-3H3/t9-/m0/s1
• InChI Key： XXLSJMNLHAQOKO-VIFPVBQESA-N
• SMILES： ClC1C(=C(C=C(C=1)[C@H](CC(=O)OC)N)OC)OC

Computed Properties

• Exact Mass: 273.0767857g/mol
• Monoisotopic Mass: 273.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate

Methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate: A Comprehensive Overview

Methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate, also known by its CAS number 1213012-81-7, is a highly specialized chemical compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the synthesis of complex molecules and bioactive agents. The structure of this compound features a chiral center at the third carbon atom of the propanoate backbone, which is substituted with an amino group and a substituted phenyl ring. The phenyl ring itself is further modified with chlorine and methoxy groups at specific positions, contributing to its distinctive chemical properties.

The synthesis of methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate involves a series of carefully designed organic reactions. Researchers have employed various strategies to construct this compound, including nucleophilic substitutions, Friedel-Crafts acylation, and stereo-selective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of the (S)-enantiomer, which is critical for its biological activity. The compound's stereochemistry plays a pivotal role in its interactions with biological systems, particularly in enzyme binding and receptor recognition.

In terms of applications, methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate has shown promise in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, this compound has been investigated for its role in neuroprotective therapies, where it exhibits activity against oxidative stress and neuronal damage. Recent research has also highlighted its potential as a precursor for more complex molecules with enhanced bioavailability and efficacy.

The chemical stability of methyl (3S)-3-amino-3-(3-chloro-4,5-dimethoxyphenyl)propanoate is another area of interest for researchers. Studies have shown that the compound exhibits good stability under physiological conditions, making it suitable for in vivo studies. However, its susceptibility to hydrolysis under certain conditions necessitates careful handling during synthesis and storage. Efforts are ongoing to develop more stable derivatives while retaining the compound's bioactivity.

From an analytical standpoint, the characterization of methyl (3S)-3-amino-...